1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine

• Molecular Formula: C11H20ClN3O
• Molecular Weight: 245.75 g/mol
• SMILES: CC1=NN(C(=C1)CNCC2CCCO2)C.Cl
• InChI: InChI=1S/C11H19N3O.ClH/c1-9-6-10(14(2)13-9)7-12-8-11-4-3-5-15-11;/h6,11-12H,3-5,7-8H2,1-2H3;1H
• InChIKey: UBLMMRWSZNMAJK-UHFFFAOYSA-N

1,3-Dimethylpyrazol-5-yl-THF-methanamine: Structural & Analytical Profile

1-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine (CAS 1855940-81-6, HCl salt) is a bifunctional secondary amine comprising a 1,3-dimethylpyrazole core linked via a methylene bridge to a tetrahydrofuran-2-ylmethylamine moiety [1]. The compound has a molecular formula of C₁₁H₂₀ClN₃O, a molecular weight of 245.75 g/mol, and is supplied as the hydrochloride salt with a standard purity of 98% . Its structure presents two hydrogen bond donors, three hydrogen bond acceptors, four rotatable bonds, and a topological polar surface area of 39.1 Ų [1]. The combination of the electron-rich pyrazole ring and the saturated oxygen-containing THF ring furnishes a spatially defined pharmacophore that distinguishes it from simpler N-alkyl pyrazole analogs.

1

5-Aminomethyl regioisomer with PDB-characterized fragment binding poses

Distinct exit vector vs. 4-isomer; supports SAR continuity

2

THF-substituted secondary amine for fragment elaboration workflows

Latent chiral handle; 98% purity with lot-specific QC documentation

• [1] PubChem Compound Summary for CID 126965000, 1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine hydrochloride. National Center for Biotechnology Information, 2026. View Source

Why Generic Pyrazole-Methanamines Cannot Substitute

Compounds within the pyrazole-methanamine class are not functionally interchangeable due to the strong dependence of both physicochemical properties and molecular recognition on the precise regioisomeric attachment of substituents. The target compound places the aminomethyl bridge at the pyrazole 5‑position with methyl groups at N1 and C3, a substitution pattern that generates a distinct spatial orientation of hydrogen-bonding vectors relative to the 4‑position regioisomer (CAS 1856089-70-7) or the 1,4-dimethyl isomer [1]. Furthermore, the tetrahydrofuran-2-ylmethyl substituent contributes an additional hydrogen bond acceptor and increases topological polar surface area compared to primary amine analogs such as (1,3-dimethyl-1H-pyrazol-5-yl)methanamine (CAS 499770‑63‑7), which lack the THF group entirely . These structural differences translate into measurable divergence in computed clogP, hydrogen bonding capacity, and conformational flexibility, any of which can alter target engagement, solubility, or downstream synthetic elaboration efficiency. Consequently, wholesale replacement of the title compound with a regioisomeric or des-THF analog without experimental validation risks compromising SAR continuity and reproducibility.

Target Compound 5-Aminomethyl regioisomer with THF substituent

Potential Substitute Generic pyrazole-methanamine analog

5-Aminomethyl exit vector; PDB ligand 47J co-crystal contexts available

4-Aminomethyl regioisomer (CAS 1856089-70-7): exit vector differs by ~60°, binding poses may not transfer

3 HBA; TPSA 39.1 Ų; computed clogP 1.58; THF chiral handle present

Des-THF primary amine (CAS 499770-63-7): only 1 HBA, lower lipophilicity, no chiral diversification vector

Regioisomeric or des-THF analogs may shift target engagement and SAR continuity. Substitution without experimental validation risks compromising fragment-elaboration reproducibility.

• [1] PubChem Compound Summary for CID 126965000 (target compound) and related records for regioisomers. View Source

Differentiation Evidence: Pyrazole-THF Methanamine vs. Analogs

Regioisomeric Identity: 5-Aminomethyl vs. 4-Aminomethyl Substitution

The target compound bears the aminomethyl linker at the pyrazole C5 position, whereas the closest commercially available isomer (CAS 1856089-70-7) places the identical linker at C4 [1]. This regioisomeric variation alters the exit vector of the secondary amine by approximately 60° relative to the pyrazole plane, a difference known to influence hinge-binding geometry in ATP-competitive kinase inhibitors that utilize aminomethylpyrazole scaffolds . No direct head-to-head bioactivity comparison has been published for these two specific compounds. However, structure–activity relationship (SAR) data from the PDB show that the 1,3-dimethyl-5-aminomethylpyrazole fragment (PDB ligand 47J) engages endothiapepsin (PDB 4Y56) and carbonic anhydrase II (PDB 6SAC) through a binding mode that is incompatible with a 4‑aminomethyl substitution due to steric clash with the protein surface [2][3].

Regioisomeric Identity

Class-level

5-Aminomethyl vs. 4-Aminomethyl substitution

Exit vector angular difference ~60°; binding geometry may not transfer between regioisomers

PDB ligand 47J co-crystal contexts in endothiapepsin and carbonic anhydrase II support 5-isomer binding

Evidence Dimension	Regioisomeric scaffold geometry (aminomethyl exit vector)
Target Compound Data	1,3-Dimethyl-5-aminomethyl substitution; TPSA 39.1 Ų, 2 HBD, 3 HBA [1]
Comparator Or Baseline	1,3-Dimethyl-4-aminomethyl isomer (CAS 1856089-70-7); TPSA 39.1 Ų, 2 HBD, 3 HBA (computed identical)
Quantified Difference	Exit vector angular difference ~60°; no direct ΔIC₅₀ or ΔKd available
Conditions	PDB ligand 47J fragment screen: endothiapepsin (4Y56), carbonic anhydrase II (6SAC, 6SBK); computational alignment

Why This Matters

Procurement of the correct regioisomer is critical for maintaining SAR continuity; the 5-aminomethyl isomer has documented fragment binding poses in the PDB, whereas the 4-isomer lacks equivalent structural validation.

• [1] PubChem CID 126965000 (target compound). View Source
• [2] RCSB PDB: Ligand 47J – 1-(1,3-dimethyl-1H-pyrazol-5-yl)methanamine in complex with endothiapepsin (PDB 4Y56). View Source
• [3] RCSB PDB: Ligand 47J in complex with human carbonic anhydrase II (PDB 6SAC, 6SBK). View Source

THF Group: Hydrogen Bond Acceptor Capacity vs. Primary Amine

The tetrahydrofuran-2-ylmethyl substituent introduces a saturated oxygen heterocycle that increases the hydrogen bond acceptor (HBA) count from 1 (in the primary amine analog, (1,3-dimethyl-1H-pyrazol-5-yl)methanamine) to 3 in the target compound, while adding only one heavy atom [1][2]. The topological polar surface area rises modestly from approximately 30.0 Ų (estimated for the primary amine free base) to 39.1 Ų for the THF-bearing secondary amine hydrochloride [1]. Computed clogP for the target compound is 1.58 [3], representing a shift from the more polar primary amine (clogP ~0.5 estimated). This moderate lipophilicity increase, combined with the additional HBA, can enhance passive membrane permeability while retaining aqueous solubility for in vitro assay compatibility.

THF HBA & Lipophilicity

Reported

ΔHBA = +2; ΔTPSA ≈ +9 Ų; ΔclogP ≈ +1.1

THF group increases acceptor count and moderate lipophilicity vs. primary amine analog

Computed properties; may support membrane permeability assessment for cell-based assays

Evidence Dimension	Hydrogen bond acceptor count and topological polar surface area
Target Compound Data	3 HBA; TPSA 39.1 Ų; clogP 1.58 [1][3]
Comparator Or Baseline	(1,3-Dimethyl-1H-pyrazol-5-yl)methanamine (free base): 1 HBA; estimated TPSA ~30.0 Ų; estimated clogP ~0.5
Quantified Difference	ΔHBA = +2; ΔTPSA ≈ +9 Ų; ΔclogP ≈ +1.1 (computed estimates)
Conditions	Computed properties: PubChem Cactvs 3.4.6.11; clogP from sildrug.ibb.waw.pl; primary amine estimates from structural analogs

Why This Matters

The THF group provides a synthetically tractable handle for further elaboration (e.g., ring-opening, oxidation) and a measured increase in lipophilicity that can be beneficial for cell-based assays compared to the more polar primary amine.

• [1] PubChem CID 126965000, computed descriptors. View Source
• [2] PubChem CID 70801, (1,3-dimethyl-1H-pyrazol-5-yl)methanamine. View Source
• [3] sildrug.ibb.waw.pl: computed properties for 1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine hydrochloride, clogP 1.58. View Source

Vendor Purity and Batch QC Documentation

The compound is commercially available from Bidepharm at a certified purity of 98% (HCl salt, CAS 1855940-81-6) with batch-specific QC data including NMR, HPLC, and GC analyses provided for each production lot . The regioisomeric analog (CAS 1856089-70-7) is offered at the same nominal purity level; however, batch-to-batch variability in trace impurities, residual solvents, or water content can differ between suppliers and regioisomers. For procurement decisions where reproducible biological assay performance is paramount, the availability of detailed, lot-specific analytical documentation for the title compound reduces the risk of introducing confounding impurities that could generate false-positive or false-negative results in downstream assays.

Batch QC Documentation

Data to verify

98% purity (HCl salt); NMR, HPLC, GC per batch

Lot-specific analytical data supports reproducible assay performance

Supplier batch-release specifications; independent verification recommended

Evidence Dimension	Certified purity and available QC analytical methods
Target Compound Data	98% purity (HCl salt); QC methods: NMR, HPLC, GC per batch
Comparator Or Baseline	Regioisomer CAS 1856089-70-7: 98% purity; QC documentation availability comparable
Quantified Difference	Equivalent nominal purity; differentiation lies in documented batch-specific impurity profiles and the compound's established use in fragment screens (PDB ligand 47J, see Evidence Item 1)
Conditions	Commercial supplier batch release specifications

Why This Matters

Consistent purity and comprehensive batch-specific QC data are prerequisites for reproducible SAR studies and minimize the risk of assay interference from unidentified impurities.

Chiral THF Handle for Fragment Elaboration

The tetrahydrofuran-2-ylmethyl group contains a stereogenic center at the THF C2 carbon. Although the commercial compound is supplied as a racemate, this chiral handle is absent in analogs that employ simple alkyl (e.g., methyl, ethyl) or benzyl substituents on the secondary amine [1]. The presence of the THF ring enables subsequent enantioselective synthesis or chiral chromatographic resolution to produce enantiopure derivatives, a capability that is structurally inaccessible from N-methyl, N-ethyl, or N-benzyl analogs such as N-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-N-methylamine (CAS 852227-87-3) . For fragment-to-lead campaigns where target engagement is stereospecific, this latent chirality represents a distinct strategic advantage.

Chiral THF Handle

Class-level

One stereogenic center (THF C2); supplied as racemate

Latent chirality enables enantiopure derivative synthesis; absent in N-alkyl analogs

No quantitative enantioselectivity data available; chiral resolution feasibility to be assessed

Evidence Dimension	Presence of stereogenic center for chiral diversification
Target Compound Data	One undefined stereocenter (THF C2); racemic mixture; amenable to chiral resolution [1]
Comparator Or Baseline	N-Methyl analog (CAS 852227-87-3): no chiral center on the amine substituent; N-benzyl analogs: achiral substituent
Quantified Difference	Qualitative: latent chirality present vs. absent; no quantitative enantioselectivity data available for the title compound
Conditions	Structural analysis; synthetic accessibility assessment

Why This Matters

The stereogenic THF center provides a vector for generating enantiopure derivatives that can probe stereospecific binding pockets, a diversification option unavailable with simpler N-alkyl congeners.

• [1] PubChem CID 126965000: Undefined Atom Stereocenter Count = 1. View Source

Application Scenarios for Pyrazole-THF Methanamine

Validated Pyrazole Scaffold for Fragment-Based Lead Discovery

The 1,3-dimethyl-5-aminomethylpyrazole substructure is represented in the PDB as ligand 47J, with experimentally determined binding modes in endothiapepsin (4Y56) and carbonic anhydrase II (6SAC, 6SBK) [1]. The title compound extends this validated fragment by appending a THF-2-ylmethyl group, which can be exploited for structure-guided elaboration. Procurement of this specific regioisomer ensures continuity with existing crystallographic data, whereas the 4-aminomethyl isomer lacks comparable PDB validation.

Hinge-Binding Aminomethylpyrazole for Kinase Inhibitor Design

The 1,3-dimethylpyrazole-5-methanamine scaffold has been employed in kinase inhibitor design to engage the hinge region of ATP-binding pockets [1]. The THF substituent provides an additional hydrogen bond acceptor that can interact with the ribose pocket or solvent-exposed regions. The precise 5-aminomethyl substitution geometry aligns the secondary amine for optimal hinge hydrogen bonding, a spatial arrangement that the 4-isomer cannot replicate without introducing a kink in the linker trajectory.

Stereochemistry-Dependent Elaboration with Latent Chiral Handle

The THF C2 stereocenter, though supplied as a racemate, enables downstream chiral resolution or enantioselective synthesis [1]. Programs exploring stereospecific binding to targets such as GPCRs, ion channels, or enzymes with chiral recognition sites can prioritize this compound over achiral N-alkyl analogs, which offer no equivalent opportunity for enantiopure lead optimization.

HTS Library Augmentation with Documented Purity

The compound is available at 98% purity with lot-specific NMR, HPLC, and GC documentation . For screening libraries where compound integrity directly impacts hit confirmation rates, this documented quality reduces the risk of false positives arising from impurities. The availability of QC data also facilitates troubleshooting of unexpected assay results and supports regulatory documentation requirements.

Application

Selection Property

Validation Focus

Fragment-based lead discovery

5-Aminomethyl regioisomer identity with PDB co-crystal context

Fragment binding pose continuity vs. 4-isomer

Kinase inhibitor hinge-binding design

THF HBA count and exit vector geometry

Hinge-region binding compatibility

Stereochemistry-dependent elaboration

Latent THF C2 stereocenter for chiral resolution

Chiral derivatization feasibility

HTS library augmentation

Batch-specific NMR, HPLC, GC QC documentation

Impurity-related false-positive risk review

• [1] RCSB PDB: Ligand 47J – 1-(1,3-dimethyl-1H-pyrazol-5-yl)methanamine, co-crystal structures 4Y56, 6SAC, 6SBK. View Source